2-(5-fluoro-1H-indazol-3-yl)-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-(5-fluoro-2H-indazol-3-yl)-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C18H18FN3O/c19-14-8-9-16-15(11-14)17(22-21-16)12-18(23)20-10-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10,12H2,(H,20,23)(H,21,22)
• InChI Key: IRUIIJUAGZYWSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)CC2=C3C=C(C=CC3=NN2)F
• Molecular Formula: C18H18FN3O
• Molecular Weight: 311.4 g/mol

Description

2-(5-fluoro-1H-indazol-3-yl)-N-(3-phenylpropyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of indazole derivatives and has shown promising results in various studies.

Scientific Research Applications

Radiolabeling for Imaging Applications

Compounds structurally related to 2-(5-fluoro-1H-indazol-3-yl)-N-(3-phenylpropyl)acetamide, such as those within the series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, have been developed as selective ligands for imaging. For instance, DPA-714, a compound designed with a fluorine atom for labeling with fluorine-18, demonstrates the potential of related compounds for in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008). This application highlights the significance of fluorinated compounds in the development of radioligands for neurological and oncological imaging.

Antibacterial Activity

The synthesis and evaluation of isoxazolinyl oxazolidinones derived from similar structural frameworks have shown potent antibacterial activity against various resistant Gram-positive and Gram-negative bacteria (Varshney et al., 2009). These findings suggest the potential of 2-(5-fluoro-1H-indazol-3-yl)-N-(3-phenylpropyl)acetamide and its analogs in the development of new antibacterial agents, contributing to the fight against antibiotic resistance.

Antitumor Activity

Related compounds, specifically those incorporating fluorouracil into their structure, have been synthesized and shown to exhibit antitumor activity in vitro. For example, compounds derived from 5-fluorouracil have demonstrated inhibitory effects against cancer cell lines, suggesting a pathway for the design of novel antitumor agents (Lan Yun-jun, 2011). This research area is particularly relevant for the development of targeted cancer therapies.

Enzyme Inhibition for Melanogenesis Control

A study on 1,2,4-triazole based compounds, including those with fluorophenyl groups, revealed their inhibitory activity against mushroom tyrosinase, an enzyme involved in melanin synthesis. This suggests the use of such compounds in developing treatments for conditions like hyperpigmentation (Hassan et al., 2022).